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Compound of Interest

Compound Name: 1,3,5-Triacetylbenzene

Cat. No.: B188989

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
1,3,5-Triacetylbenzene. It is intended for use by qualified professionals and is not a substitute
for a comprehensive risk assessment. Always consult the most current Safety Data Sheet
(SDS) before handling this chemical.

Chemical and Physical Properties

1,3,5-Triacetylbenzene is a solid organic compound with the following properties:

Property Value Reference
Molecular Formula C12H1203 [1]
Molecular Weight 204.23 g/mol [1]
CAS Number 779-90-8 [1]
Appearance White to yellow to green

powder to crystal
Melting Point 162.0 to 165.0 °C
Boiling Point 260 °C (lit.) [2]
Solubility 1 g/L in water at 20 °C
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Hazard Identification and Classification

1,3,5-Triacetylbenzene is classified as an irritant. The primary hazards are associated with
skin, eye, and respiratory tract irritation.[3]

Hazard Class GHS Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye
Eye Irritation 2A o
irritation

Specific target organ toxicity — H335: May cause respiratory

single exposure (Respiratory 3 L
irritation
tract irritation)
Source: ECHA C&L Inventory|[3]
NFPA 704 Ratings:
Category Rating Description

Exposure would cause
Health 1 irritation with only minor

residual injury.

Materials that will not burn

Flammability 0 ) ] N
under typical fire conditions.
Normally stable, even under
Reactivity 0 fire exposure conditions, and is

not reactive with water.

Source: ChemicalBook Safety Data Sheet[2]

Toxicological Information

Comprehensive toxicological data for 1,3,5-Triacetylbenzene is limited in publicly available
literature. Many safety data sheets indicate "no data available" for acute oral, dermal, and
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inhalation toxicity, as well as for carcinogenicity, mutagenicity, and reproductive toxicity.[2]

Due to the lack of specific data, information from structurally related compounds, such as 1,3,5-
Trimethylbenzene, may be considered for a preliminary assessment of potential hazards.
However, it is crucial to note that this is a surrogate and may not accurately reflect the
toxicological profile of 1,3,5-Triacetylbenzene. Studies on 1,3,5-Trimethylbenzene indicate
potential effects on the central nervous system and blood.[4]

Experimental Protocols
Synthesis of 1,3,5-Triacetylbenzene

A detailed, peer-reviewed protocol for the synthesis of 1,3,5-Triacetylbenzene is available in
Organic Syntheses. The procedure involves the condensation of acetone and ethyl formate in
the presence of sodium ethoxide, followed by acidic workup.[5]

Key Steps:

o Preparation of powdered sodium in xylene.

» Reaction of sodium with absolute ethanol to form sodium ethoxide.

» Addition of a mixture of acetone and ethyl formate to the sodium ethoxide solution.
¢ Refluxing the reaction mixture.

» Extraction with water and acidification with acetic acid.

o Crystallization of 1,3,5-Triacetylbenzene from the aqueous solution.

o Recrystallization from ethanol to yield purified, shiny white crystals.[5]

For a complete and detailed methodology, including specific quantities, reaction conditions, and
safety precautions, refer to the original publication in Organic Syntheses.[5]

In Vitro Skin Irritation Testing (General Protocol)

While specific skin irritation data for 1,3,5-Triacetylbenzene is not readily available, the
following outlines a general experimental protocol based on the OECD Test Guideline 439 for in
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vitro skin irritation using reconstructed human epidermis (RhE) models.[6][7]
Methodology:

Test System: A validated reconstructed human epidermis model (e.g., EpiSkin™,
EpiDerm™).

Test Substance Application: The test substance (as a fine powder) is applied topically to the
surface of the RhE tissue. For solids, the tissue is typically moistened with a small amount of
water before application to ensure good contact.[8]

Exposure Time: A defined exposure period, typically ranging from 15 to 60 minutes.[6]

Post-Exposure Incubation: After exposure, the test substance is washed off, and the tissues
are incubated for a post-exposure period (e.g., 42 hours) to allow for the development of
cytotoxic effects.[8]

Viability Assessment: Cell viability is determined using a quantitative assay, most commonly
the MTT assay. In this assay, the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) to a blue formazan salt by mitochondrial dehydrogenases in
viable cells is measured spectrophotometrically.[6]

Classification: A substance is classified as a skin irritant (UN GHS Category 2) if the mean
tissue viability is reduced to < 50% of the negative control.[8]

In Vitro Eye Irritation Testing (General Protocol)

Similar to skin irritation, specific eye irritation data for 1,3,5-Triacetylbenzene is lacking. The
following is a general protocol based on OECD Test Guideline 492 for eye irritation testing
using reconstructed human cornea-like epithelium (RhCE) models.[9][10]

Methodology:
o Test System: A validated reconstructed human cornea-like epithelium model.

o Test Substance Application: The test substance is applied topically to the surface of the
RhCE tissue. For solids, a specific weight (e.g., 50 mg) is applied.[9]
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o Exposure Time: A defined exposure period (e.g., 30 minutes for liquids, 6 hours for solids).[9]

o Post-Exposure Incubation: Following exposure, the test substance is rinsed off, and the
tissues are incubated for a defined period.

¢ Viability Assessment: Tissue viability is measured using the MTT assay.

o Classification: The classification of eye irritation potential is based on the reduction in cell
viability compared to negative controls. Different thresholds are used to categorize
substances as non-irritating, irritating, or corrosive.

Safety and Handling Precautions
Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when
handling 1,3,5-Triacetylbenzene:[2]

o Eye/Face Protection: Safety glasses with side-shields or chemical goggles.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing.

o Respiratory Protection: For operations where dust may be generated, a NIOSH-approved
respirator with a particulate filter is recommended.

Handling and Storage

« Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid the
formation of dust and aerosols. Use non-sparking tools and take measures to prevent
electrostatic discharge. Avoid contact with skin, eyes, and clothing.[2]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from incompatible materials such as oxidizing agents.[11]

Emergency Procedures
First-Aid Measures
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The following first-aid procedures should be followed in case of exposure:

Exposure Route

First-Aid Measures

Inhalation

Move the victim to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water. Seek medical attention if irritation

persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[2]

Fire-Fighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

o Specific Hazards: Not flammable, but may decompose upon heating to produce irritating

fumes.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Avoid generating dust. Remove all sources of ignition.[2]
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e Environmental Precautions: Prevent the substance from entering drains and waterways.[2]

o Containment and Cleanup: Sweep up the spilled material and place it in a suitable, labeled
container for disposal. Use spark-proof tools.[2]

Visualized Workflows and Logical Relationships

As specific signaling pathways for the toxicity of 1,3,5-Triacetylbenzene are not documented,
the following diagrams illustrate the logical flow of safety and emergency procedures.
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Click to download full resolution via product page

Caption: First-Aid Procedures for 1,3,5-Triacetylbenzene Exposure.

Accidental Release of
1,3,5-Triacetylbenzene

Personal Safety Environmental Protection Containment & Cleanup

Prevent Entry into

Evacuate Area Drains/Waterways Sweep Up Spilled Material
Wear Appropriate PPE Use Spark-Proof Tools

i

Avoid Dust Generation

i

Remove Ignition Sources

Collect in Labeled

Container for Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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